2-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 2-butoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-2-3-14-28-20-7-5-4-6-19(20)21(25)23-18-10-8-17(9-11-18)22(26)24-12-15-27-16-13-24/h4-11H,2-3,12-16H2,1H3,(H,23,25)
• InChI Key: YVMGFCAVUPLYCJ-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3

Description

2-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as BMB, and it is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B) enzyme. PTP1B is a negative regulator of insulin signaling, and its inhibition has been shown to improve insulin sensitivity in vivo.

Mechanism of Action

BMB inhibits the activity of PTP1B by binding to the active site of the enzyme. PTP1B is a negative regulator of insulin signaling, and its inhibition by BMB leads to increased insulin sensitivity in vivo. BMB has also been shown to inhibit other protein tyrosine phosphatases, such as SHP-2 and TC-PTP, but with lower potency than PTP1B.
Biochemical and Physiological Effects:
BMB has been shown to improve glucose homeostasis and insulin sensitivity in animal models of obesity and type 2 diabetes. BMB also reduces body weight gain and improves lipid metabolism in these models. In addition, BMB has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases. BMB has been well tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMB in lab experiments is its high potency and selectivity for PTP1B inhibition. BMB has also been shown to be stable in solution and to have good bioavailability in animal models. However, one of the limitations of using BMB is its relatively low solubility in water, which can make it difficult to use in certain experimental settings. In addition, BMB has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on BMB and its derivatives. One area of interest is the development of more potent and selective PTP1B inhibitors for use in human clinical trials. Another area of interest is the investigation of the role of PTP1B in other physiological processes, such as cancer and inflammation. Finally, the use of BMB as a tool compound to study the structure and function of PTP1B and other protein tyrosine phosphatases is an ongoing area of research.

Synthesis Methods

The synthesis method of BMB involves the reaction of 4-(4-morpholinylcarbonyl)phenylboronic acid with 2-butoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and the product is purified using column chromatography. The yield of BMB is typically around 50%, and the purity can be confirmed using nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

BMB has been used in a wide range of scientific research studies, particularly in the field of diabetes and obesity. The inhibition of PTP1B by BMB has been shown to improve glucose homeostasis and insulin sensitivity in animal models of obesity and type 2 diabetes. BMB has also been used to study the role of PTP1B in other physiological processes, such as cancer, inflammation, and neurodegenerative diseases. In addition, BMB has been used as a tool compound to develop new PTP1B inhibitors with improved potency and selectivity.